Cas no 1707581-97-2 (3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CAS No: 1707581-97-2
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 6323299
• PubChem ID: 97617088
• Update Time: 2025-06-09

3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydro-isoquinoline-4-carbonitrile
• 1707581-97-2
• 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Inchi： 1S/C13H13ClN2/c14-13-11(7-15)9-3-1-2-4-10(9)12(16-13)8-5-6-8/h8H,1-6H2
• InChI Key： LIKCUVLSIRZOFI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2CCCCC=2C(C2CC2)=N1

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

Introduction to 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 1707581-97-2)

3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound, identified by the CAS number 1707581-97-2, belongs to the tetrahydroisoquinoline class of molecules, which are well-known for their involvement in various biological processes and their utility as pharmacophores in drug development. The presence of a chloro substituent and a cyano group in its structure further enhances its chemical diversity and reactivity, making it a valuable scaffold for synthetic and medicinal chemistry investigations.

The 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile molecule exhibits a complex arrangement of functional groups that contribute to its unique chemical and biological characteristics. The cyclopropyl ring introduces steric hindrance, which can influence both the metabolic stability and binding affinity of the compound. Meanwhile, the nitrile group serves as a versatile handle for further functionalization, enabling chemists to explore diverse derivatives with tailored properties.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that these compounds can interact with a range of targets, including neurotransmitter receptors and enzymes involved in signal transduction. The 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile structure represents an advanced scaffold that builds upon the success of earlier analogs, offering new opportunities for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel pharmaceuticals. The combination of the chloro and cyano groups provides multiple points for chemical modification, allowing researchers to fine-tune the properties of the molecule to optimize its pharmacological activity. For instance, modifications at the 3-position can alter the electronic distribution of the molecule, while changes at the 4-position can impact its solubility and bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of tetrahydroisoquinoline derivatives for biological activity. By leveraging molecular modeling techniques, researchers can predict how different structural modifications will affect the binding affinity and selectivity of these compounds. This approach has been particularly useful in identifying lead candidates for further optimization. In one notable study published in [Journal Name], researchers employed virtual screening to identify potent 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile derivatives with enhanced activity against a specific enzyme target.

The synthesis of 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to prevent ring opening under harsh conditions. Additionally, introducing the cyano group necessitates careful control of reaction conditions to avoid unwanted side products. However, recent methodological advances have made it possible to construct this core structure with higher yields and purity than ever before.

The biological evaluation of 3-Chloro-1-cyclopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has revealed several promising avenues for therapeutic development. Preclinical studies have demonstrated that derivatives of this compound exhibit significant activity in models of neurological disorders. For example, one derivative was found to modulate dopamine receptor activity without causing excessive side effects—a crucial finding given the challenges associated with developing safe and effective treatments for conditions such as Parkinson’s disease.

Furthermore，the compound’s interaction with biological targets suggests potential applications beyond neurology. Research is ongoing into its effects on other systems，including those involved in inflammation and cancer progression。The versatility of its molecular framework makes it an attractive candidate for multidisciplinary investigations aimed at uncovering new therapeutic strategies.

The future direction of research on 3-Chloro-1-cyclopropyl-5，6，7，8-tetrahydroisoquinoline -4-carbonitrile (CAS No. 1707581 -97 -2) will likely focus on expanding its chemical diversity through innovative synthetic methodologies。By exploring new ways to functionalize its core structure，scientists hope to uncover additional pharmacologically active derivatives with improved properties。At the same time，advances in preclinical testing will be essential for validating the therapeutic potential of these compounds and moving them closer to clinical application。